![molecular formula C8H10Cl2N2O B3253512 Benzo[d]oxazol-2-ylmethanamine dihydrochloride CAS No. 224298-72-0](/img/structure/B3253512.png)
Benzo[d]oxazol-2-ylmethanamine dihydrochloride
Overview
Description
Benzo[d]oxazol-2-ylmethanamine dihydrochloride is a chemical compound that has been widely used in scientific research for its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 232.17 g/mol. This compound is also known as BAM, and it is primarily used in the field of neuroscience to study the central nervous system.
Mechanism of Action
BAM acts as an agonist for the AMPA receptor, which means that it binds to the receptor and activates it. This activation leads to an influx of calcium ions into the neuron, which triggers a cascade of events that ultimately leads to synaptic plasticity. BAM is also known to modulate the activity of other ion channels and receptors in the brain, which further enhances its effects.
Biochemical and Physiological Effects
BAM has several biochemical and physiological effects in the brain. It has been shown to enhance synaptic plasticity, which is the ability of the brain to change and adapt in response to stimuli. It also enhances learning and memory, which is thought to be due to its effects on synaptic plasticity. BAM has also been shown to have neuroprotective effects, which means that it can protect neurons from damage and degeneration.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BAM in lab experiments is its potency and selectivity for the AMPA receptor. This makes it an ideal tool for studying the role of this receptor in synaptic plasticity and learning and memory. However, one limitation of using BAM is that it is not a natural compound, and its effects may not accurately reflect the effects of endogenous neurotransmitters in the brain.
Future Directions
There are several future directions for research involving BAM. One area of interest is the development of new compounds that are more potent and selective for the AMPA receptor. Another area of interest is the study of the long-term effects of BAM on synaptic plasticity and learning and memory. Additionally, BAM could be used as a tool to study the role of the AMPA receptor in neurological disorders such as Alzheimer's disease and Parkinson's disease.
Scientific Research Applications
Benzo[d]oxazol-2-ylmethanamine dihydrochloride has been widely used in scientific research for its unique properties. It is primarily used in the field of neuroscience to study the central nervous system. BAM is a potent and selective agonist for the AMPA receptor, which is a type of ionotropic glutamate receptor in the brain. This receptor is involved in synaptic plasticity, which is the ability of the brain to change and adapt in response to stimuli.
properties
IUPAC Name |
1,3-benzoxazol-2-ylmethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O.2ClH/c9-5-8-10-6-3-1-2-4-7(6)11-8;;/h1-4H,5,9H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWKXTYBHKVUAEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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